Cas no 921835-57-6 (N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2-(4-methoxyphenoxy)acetamide)

• Product Name: N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2-(4-methoxyphenoxy)acetamide
• CAS No: 921835-57-6
• MF: C₂₀H₂₂N₂O₅
• MW: 370.399085521698
• CID: 6147266
• PubChem ID: 40887131
• Update Time: 2025-10-28

N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2-(4-methoxyphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2-(4-methoxyphenoxy)acetamide
• AKOS024633025
• N-(3,3-dimethyl-4-oxo-2,5-dihydro-1,5-benzoxazepin-8-yl)-2-(4-methoxyphenoxy)acetamide
• N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-2-(4-methoxyphenoxy)acetamide
• F2261-0618
• 921835-57-6

• Inchi： 1S/C20H22N2O5/c1-20(2)12-27-17-10-13(4-9-16(17)22-19(20)24)21-18(23)11-26-15-7-5-14(25-3)6-8-15/h4-10H,11-12H2,1-3H3,(H,21,23)(H,22,24)
• InChI Key： KOQDFDPUOQLJSS-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=CC=2NC(C(C)(C)C1)=O)NC(COC1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 370.15287181g/mol
• Monoisotopic Mass: 370.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 85.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Benzoxazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines

Additional information on N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2-(4-methoxyphenoxy)acetamide

Introduction to N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2-(4-methoxyphenoxy)acetamide and Its Significance in Modern Chemical Biology

N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2-(4-methoxyphenoxy)acetamide (CAS No: 921835-57-6) is a compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential therapeutic applications. This compound belongs to the benzoxazepine class of heterocyclic compounds, which are known for their diverse biological activities. The benzoxazepine core structure is characterized by a fused ring system consisting of a benzene ring and an oxazole ring, which contributes to its stability and reactivity. The presence of additional functional groups, such as the N-substituent and the methoxyphenyl moiety, further enhances its pharmacological profile.

The synthesis and characterization of N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2-(4-methoxyphenoxy)acetamide involve sophisticated organic chemistry techniques. The process typically begins with the construction of the benzoxazepine scaffold through cyclization reactions. Subsequent modifications include the introduction of the N-substituent and the methoxyphenyl group via nucleophilic substitution or condensation reactions. Advanced spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are employed to confirm the structural integrity of the compound. These analytical techniques provide detailed insights into the molecular structure and purity of the synthesized product.

The biological activity of N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2-(4-methoxyphenoxy)acetamide has been extensively studied in recent years. Research has demonstrated that this compound exhibits potent inhibitory effects on various enzymatic targets relevant to human health. Specifically, it has shown promise in inhibiting kinases and other enzymes involved in cancer progression. The mechanism of action involves interference with key signaling pathways that regulate cell proliferation and survival. This makes it a valuable candidate for further development as an anticancer agent.

In addition to its anticancer potential, N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2-(4-methoxyphenoxy)acetamide has also been investigated for its role in neuroprotective therapies. Preliminary studies suggest that this compound may have neuroprotective effects by modulating neurotransmitter release and reducing oxidative stress in neuronal cells. These findings are particularly intriguing given the increasing prevalence of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability of this compound to interact with multiple biological targets makes it a versatile tool for exploring new therapeutic strategies.

The pharmacokinetic properties of N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2-(4-methoxyphenoxy)acetamide are also critical factors in determining its clinical efficacy. Studies have shown that this compound exhibits good oral bioavailability and moderate tissue distribution upon administration. These pharmacokinetic characteristics are favorable for developing it into a viable drug candidate. However, further research is needed to optimize its absorption, distribution, metabolism, and excretion (ADME) properties to enhance its therapeutic index.

The synthesis of analogs and derivatives of N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yll) -2-(4-methoxyphenoxy)acetamide) represents an exciting area of research. By modifying specific functional groups within the molecule، scientists can fine-tune its biological activity and reduce potential side effects. For instance， replacing the methoxyphenyl group with other aromatic or heterocyclic moieties may alter its binding affinity to target enzymes without significantly compromising its efficacy. Such structural modifications are essential for developing more effective и safer pharmaceutical agents.

The role of computational chemistry in understanding the behavior of N-(3， 3-dimethyl - 4 - oxo - 2， 3， 4， 5 - tetrahydro - 1， 5 - benz ox az ep in - 8 - yl strong > ) - < strong > 2 - ( 4 - meth oxy pheno xy ) ac eta mide strong > ) has been increasingly recognized in recent years。 Molecular modeling techniques allow researchers to predict how this compound interacts with biological targets at an atomic level。 These simulations provide valuable insights into binding affinities، enzyme inhibition constants， и other key pharmacokinetic parameters。 By leveraging computational tools， scientists can accelerate the drug discovery process и reduce experimental costs。

The future prospects for N-(< strong > 3 ， 3 - dim eth yl - 4 - ox o - 2 ， 3 ， 4 ， 5 - tet ra hy dro - 1 ， 5 - be nz ox az ep in - 8 - yl strong > ) - < strong > 2 -( ) ac eta mide strong > ) are promising。 Ongoing research aims to elucidate its full spectrum of biological activities и explore new therapeutic applications。 Additionally， efforts are underway to optimize its synthetic route for large-scale production и commercialization。 As our understanding of molecular interactions advances， this compound is poised to play a significant role in addressing some of humanity's most pressing health challenges。